Cas no 2253639-09-5 (5-Formyl-1,2,3,4-tetrahydropyridine-2-carboxylic acid)

• Product Name: 5-Formyl-1,2,3,4-tetrahydropyridine-2-carboxylic acid
• CAS No: 2253639-09-5
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 5464088
• Update Time: 2025-08-02

5-Formyl-1,2,3,4-tetrahydropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Formyl-1,2,3,4-tetrahydropyridine-2-carboxylic acid
• Z3446087356

• Inchi： 1S/C7H9NO3/c9-4-5-1-2-6(7(10)11)8-3-5/h3-4,6,8H,1-2H2,(H,10,11)
• InChI Key： DUFXWDSBRWQOPY-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C=O)=CN1)=O

Computed Properties

• Exact Mass: 155.058243149 g/mol
• Monoisotopic Mass: 155.058243149 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 155.15
• XLogP3: 0
• Topological Polar Surface Area: 66.4

Additional information on 5-Formyl-1,2,3,4-tetrahydropyridine-2-carboxylic acid

5-Formyl-1,2,3,4-Tetrahydropyridine-2-Carboxylic Acid: A Comprehensive Overview

5-Formyl-1,2,3,4-tetrahydropyridine-2-carboxylic acid, also known by its CAS number 2253639-09-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyridines, which are known for their diverse biological activities and applications in drug design. The structure of this molecule is characterized by a six-membered ring system with a carboxylic acid group at position 2 and a formyl group at position 5. These functional groups contribute to its unique chemical properties and reactivity.

The synthesis of 5-formyl-1,2,3,4-tetrahydropyridine-2-carboxylic acid has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in catalytic processes have enabled more efficient syntheses, reducing the environmental impact and cost associated with traditional methods. For instance, the use of transition metal catalysts has been reported to significantly enhance the yield and purity of this compound. These developments underscore the importance of sustainable chemistry practices in modern drug discovery.

In terms of biological activity, 5-formyl-1,2,3,4-tetrahydropyridine-2-carboxylic acid has shown promising results in preclinical studies. It exhibits potent antioxidant properties, making it a potential candidate for the development of therapies targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, this compound has demonstrated selective inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential application in anti-inflammatory drug development.

Recent research has also highlighted the role of 5-formyl-1,2,3,4-tetrahydropyridine-2-carboxylic acid in modulating cellular signaling pathways. Studies conducted using advanced techniques such as CRISPR-Cas9 gene editing have revealed its ability to interact with key proteins involved in cell proliferation and apoptosis. These findings have opened new avenues for exploring its therapeutic potential in oncology.

The structural versatility of 5-formyl-1,2,3,4-tetrahydropyridine-2-carboxylic acid has also made it a valuable building block in combinatorial chemistry. Researchers have employed this compound to construct libraries of related molecules for high-throughput screening purposes. This approach has accelerated the discovery of novel bioactive compounds with improved pharmacokinetic profiles.

In conclusion, 5-formyl-1,2,3,4-tetrahydropyridine-2-carboxylic acid (CAS No: 2253639-09-5) stands out as a multifaceted compound with significant implications for drug discovery and chemical synthesis. Its unique chemical properties and biological activities continue to drive innovative research across various disciplines. As advancements in synthetic methodologies and biological screening techniques unfold, this compound is poised to play an even greater role in the development of next-generation therapeutics.